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Compound of Interest

Compound Name: 2-Chloro-3-hydroxybenzonitrile

CAS No.: 51786-11-9

Cat. No.: B1592157

Get Quote

An In-depth Technical Guide to the Known Derivatives of 2-Chloro-3-hydroxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Chloro-3-hydroxybenzonitrile is a substituted aromatic compound possessing a unique

trifecta of functional groups: a nitrile, a hydroxyl group, and a chlorine atom. This specific

arrangement on the benzene ring offers a versatile scaffold for synthetic chemists, particularly

in the field of medicinal chemistry and drug development. The hydroxyl group provides a

reactive site for etherification and esterification, the nitrile group can be transformed into a

variety of nitrogen-containing heterocycles or other functional groups, and the chlorine atom

influences the electronic properties and metabolic stability of potential drug candidates. This

guide provides a detailed exploration of the synthesis of the core 2-Chloro-3-
hydroxybenzonitrile molecule and delves into the preparation and potential applications of its

key derivatives, with a focus on synthetic pathways that yield medicinally relevant structures

such as benzofurans and benzisoxazoles.
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Synthesis of the Core Scaffold: 2-Chloro-3-
hydroxybenzonitrile
The direct synthesis of 2-Chloro-3-hydroxybenzonitrile is not extensively documented in

readily available literature. However, a logical and efficient synthetic route can be devised from

its carboxylic acid analogue, 2-chloro-3-hydroxybenzoic acid. This multi-step conversion

leverages well-established organic transformations. The initial chlorination of 3-hydroxybenzoic

acid provides the key chlorinated intermediate.[1] Subsequent conversion of the carboxylic acid

to a primary amide, followed by dehydration, yields the target nitrile.

Workflow for Synthesis of 2-Chloro-3-
hydroxybenzonitrile
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3-Hydroxybenzoic Acid

Chlorination
(Cl2, Methanol, < -60°C)

2-Chloro-3-hydroxybenzoic Acid

Amide Formation
(e.g., SOCl2, then NH4OH)

2-Chloro-3-hydroxybenzamide

Dehydration
(e.g., P2O5 or SOCl2)

2-Chloro-3-hydroxybenzonitrile
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Step 1: O-Alkylation

Step 2: Intramolecular Cyclization

2-Chloro-3-hydroxybenzonitrile

Base (e.g., K2CO3)
Solvent (e.g., Acetone)

α-Halo Ketone
(e.g., Chloroacetone)

O-Alkylated Intermediate

O-Alkylated Intermediate

Base (e.g., NaOH or NaOEt)

Substituted Benzofuran

2-Chloro-3-hydroxybenzonitrile
Base (e.g., DBU)

Solvent (e.g., Acetonitrile)
Electrophilic Aminating Reagent

(e.g., O-(diphenylphosphoryl)hydroxylamine)

3-Amino-4-chlorobenzisoxazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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